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Compound of Interest

Compound Name: Dibromopropane

Cat. No.: B1216051 Get Quote

Essential Safety and Handling Guide for
Dibromopropane
This guide provides immediate and essential safety protocols for laboratory professionals,

including researchers, scientists, and drug development specialists, who handle

Dibromopropane. The focus is on 1,3-Dibromopropane (CAS No. 109-64-8), a common

isomer. The procedures outlined are critical for minimizing exposure and ensuring a safe

laboratory environment.

Hazard Identification
1,3-Dibromopropane is a hazardous chemical that requires careful handling. It is a flammable

liquid and vapor, harmful if swallowed, and causes significant skin and eye irritation.[1][2][3]

Furthermore, it is classified as toxic to aquatic life with long-lasting effects.[1][2][3]

Table 1: Hazard Identification Summary for 1,3-Dibromopropane
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Hazard Class Statement

Physical Hazard H226: Flammable liquid and vapour.[1][2]

Health Hazards H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1]

Environmental Hazard
H411: Toxic to aquatic life with long lasting

effects.[1][2]

Occupational Exposure Limits
As of this writing, specific Permissible Exposure Limits (PELs) from the Occupational Safety

and Health Administration (OSHA) or Recommended Exposure Limits (RELs) from the National

Institute for Occupational Safety and Health (NIOSH) for 1,3-Dibromopropane have not been

established.[4][5] For the related compound 1-Bromopropane, the American Conference of

Governmental Industrial Hygienists (ACGIH) has established a Threshold Limit Value (TLV) as

a time-weighted average (TWA).[6]

Table 2: Occupational Exposure Limits for a Related Compound (1-Bromopropane)

Organization Limit/Guideline Value Notes

ACGIH TLV-TWA 0.1 ppm

For 1-Bromopropane.

[6] To be used as a

reference point for risk

assessment.

OSHA PEL-TWA Not Established
For 1,3-

Dibromopropane.

NIOSH REL-TWA Not Established
For 1,3-

Dibromopropane.

Given the lack of specific exposure limits, all work with 1,3-Dibromopropane should be

conducted under the principle of "As Low As Reasonably Achievable" (ALARA), minimizing all
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routes of exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for handling Dibromopropane. The selection of

PPE must be based on a thorough risk assessment of the specific procedures being

performed.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling 1,3-

Dibromopropane

PPE Category Specification Rationale

Eye & Face Protection
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that cause serious eye

irritation. Must be compliant

with OSHA 29 CFR 1910.133

or European Standard EN166.

[5][7]

Hand Protection Chemical-resistant gloves.

Prevents skin contact, which

causes irritation and potential

systemic effects through

absorption.[3] Glove selection

is critical (see Table 4).

Body Protection
Flame-retardant, chemical-

resistant lab coat or a full suit.

Protects against accidental

spills and contamination of

personal clothing.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

(Type A filter or equivalent).

Required when working

outside of a chemical fume

hood or when airborne

concentrations may exceed

safe levels.[3] A full-face

supplied-air respirator is

recommended if the substance

is the sole means of

protection.[8]
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Glove Selection: A Critical Choice
The choice of glove material is crucial for preventing skin exposure. Breakthrough time—the

time it takes for a chemical to permeate the glove material—is a key factor. While specific data

for 1,3-Dibromopropane is limited, a study on the closely related 1-Bromopropane and 2-

Bromopropane provides valuable guidance.

Table 4: Glove Material Breakthrough Times for Bromopropanes (Data from a study on 1-

Bromopropane and 2-Bromopropane and should be used as an estimate for 1,3-

Dibromopropane)

Glove Material
Breakthrough Time
(minutes)

Recommendation

Polyvinyl Chloride (PVC) 3 - 7
Not Recommended for direct

or prolonged contact.[2]

Nitrile Rubber 30 - 44

Suitable for short-duration

tasks and splash protection.[2]

Gloves should be changed

immediately upon

contamination.

Silver Shield®/Laminate No breakthrough observed
Recommended for prolonged

contact or immersion.[2]

Note: Always inspect gloves for tears or holes before use.[9] Remove gloves using a technique

that avoids touching the outer contaminated surface with bare skin.

Operational and Disposal Plan
A structured workflow is essential for safely managing Dibromopropane from receipt to

disposal.
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Phase 1: Preparation

Phase 2: Chemical Handling

Phase 3: Cleanup & Disposal

Risk Assessment
(Review SDS & SOPs)

Assemble Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood
(Minimize Quantities)

Perform Experiment
(Avoid Ignition Sources)

Segregate Hazardous Waste
(Liquid, Contaminated Solids)

Decontaminate Work Area
& Equipment

Properly Doff & Dispose of PPE
(Contaminated Gloves, etc.)

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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